What is thapsigargin?
Thapsigargin is an effective inhibitor of the Sarco/endoplasmic-reticulum Ca2+ (SERCA) that cause endoplasmic reticulum (ER) tension. Thapsigargin is a potent inhibitor that can trigger autophagy within mammalian cells. In vitro blocks infection of immortalized and primary human cells by respiratory syncytial viruses (RSV) SARS-CoV-2, SARS, and the influenza A. thapsigargin guards mice from lethal influenza A virus. It decreases virus levels within the lung of treated mice.
Thapsigargin increases the cytosolic (intracellular) calcium levels by blocking the ability of cells to pump calcium into endoplasmic and sarcoplasmic reticular. Store depletion is a second mechanism to stimulate the calcium channels in plasma membranes that allow an influx of calcium to the cell's cytosol. Depleting ER calcium stores leads to ER stre...